Cas no 2171824-29-4 (1-Phenylbutane-1-sulfonyl fluoride)

1-Phenylbutane-1-sulfonyl fluoride is a sulfonyl fluoride derivative characterized by its phenylbutane backbone, which enhances its stability and reactivity in chemical transformations. This compound is particularly valuable in medicinal chemistry and chemical biology as a selective and irreversible protease inhibitor, often utilized in activity-based protein profiling (ABPP) studies. Its sulfonyl fluoride moiety serves as an electrophilic warhead, enabling covalent modification of active-site serine residues in target enzymes. The phenylbutane chain contributes to improved lipophilicity, facilitating membrane permeability in biological systems. The compound exhibits high selectivity and low cross-reactivity, making it a reliable tool for proteomic research. Its synthetic versatility allows for further functionalization, supporting diverse applications in drug discovery and biochemical assays.
1-Phenylbutane-1-sulfonyl fluoride structure
2171824-29-4 structure
Product Name:1-Phenylbutane-1-sulfonyl fluoride
CAS No:2171824-29-4
MF:C10H13FO2S
MW:216.272425413132
CID:5465599
PubChem ID:165518114
Update Time:2025-07-02

1-Phenylbutane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

    • 1-phenylbutane-1-sulfonyl fluoride
    • Z3016380885
    • 1-Phenylbutane-1-sulfonyl fluoride
    • Inchi: 1S/C10H13FO2S/c1-2-6-10(14(11,12)13)9-7-4-3-5-8-9/h3-5,7-8,10H,2,6H2,1H3
    • InChI Key: LQXVQIGXNDCWMO-UHFFFAOYSA-N
    • SMILES: S(C(C1C=CC=CC=1)CCC)(=O)(=O)F

Computed Properties

  • Exact Mass: 216.06202899 g/mol
  • Monoisotopic Mass: 216.06202899 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 216.27
  • XLogP3: 2.9
  • Topological Polar Surface Area: 42.5

1-Phenylbutane-1-sulfonyl fluoride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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2171824-29-4 95%
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$229.0 2023-07-10
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Enamine
EN300-1451195-50mg
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Enamine
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